Cas no 1997546-04-9 (4-(pyridin-4-yl)methyloxolan-3-ol)

• Product Name: 4-(pyridin-4-yl)methyloxolan-3-ol
• CAS No: 1997546-04-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5872428
• PubChem ID: 165599429
• Update Time: 2025-06-09

4-(pyridin-4-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-4-yl)methyloxolan-3-ol
• 4-[(pyridin-4-yl)methyl]oxolan-3-ol
• EN300-1637515
• 1997546-04-9

• Inchi： 1S/C10H13NO2/c12-10-7-13-6-9(10)5-8-1-3-11-4-2-8/h1-4,9-10,12H,5-7H2
• InChI Key： RCYWVJIJICKUOX-UHFFFAOYSA-N
• SMILES： O1CC(C(CC2C=CN=CC=2)C1)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(pyridin-4-yl)methyloxolan-3-ol

Introduction to Compound CAS No.1997546-04-9: 4-(Pyridin-4-Yl)Methyloxolan-3-Ol

The compound with CAS No.1997546-04-9, commonly referred to as 4-(pyridin-4-yl)methyloxolan-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an oxolane (tetrahydrofuran) moiety, making it a valuable tool in drug discovery and chemical synthesis.

Recent advancements in the study of 4-(pyridin-4-yl)methyloxolan-3-ol have shed light on its potential applications in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to form stable bonds with various functional groups has made it an essential component in the design of complex molecular architectures.

One of the most intriguing aspects of CAS No.1997546-04-9 is its versatility in synthetic chemistry. Scientists have successfully utilized this compound in the construction of heterocyclic frameworks, which are crucial for developing novel drugs with improved pharmacokinetic properties. For instance, studies published in 2023 have demonstrated how 4-(pyridin-4-yl)methyloxolan-3-ol can be employed in the synthesis of isoquinoline derivatives, known for their potent anti-cancer activity.

In addition to its synthetic applications, CAS No.1997546-04-9 has been investigated for its biological activity. Preclinical studies indicate that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that 4-(pyridin-4-yloxy)oxolan derivatives could serve as leads for developing treatments for Alzheimer's disease and related conditions.

The synthesis of CAS No.1997546_0x_ol involves a multi-step process that typically begins with the preparation of the pyridine ring followed by its coupling with the oxolane moiety. Recent optimizations in this synthesis pathway have significantly improved yields and reduced reaction times, making it more accessible for large-scale production.

Furthermore, the compound's structural features make it an ideal candidate for click chemistry applications. Its ability to undergo efficient cycloaddition reactions has enabled researchers to rapidly assemble complex molecules with high precision, a capability that is highly valued in modern drug discovery pipelines.

In conclusion, CAS No.19975_ol_3_ol stands out as a versatile and valuable compound in contemporary chemical research. Its unique properties, combined with recent breakthroughs in synthesis and application, position it as a key player in advancing both academic and industrial efforts in drug development and chemical innovation.